3-chloro-4-[(3,4-dichlorobenzyl)oxy]-5-ethoxybenzonitrile

• IUPAC Name: 3-chloro-4-[(3,4-dichlorophenyl)methoxy]-5-ethoxybenzonitrile
• InChI: InChI=1S/C16H12Cl3NO2/c1-2-21-15-7-11(8-20)6-14(19)16(15)22-9-10-3-4-12(17)13(18)5-10/h3-7H,2,9H2,1H3
• InChI Key: IUSYGJHVCXSHKQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C(=CC(=C1)C#N)Cl)OCC2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C16H12Cl3NO2
• Molecular Weight: 356.6 g/mol

Description

3-chloro-4-[(3,4-dichlorobenzyl)oxy]-5-ethoxybenzonitrile, also known as DCBEN, is a chemical compound with potential applications in scientific research. It is a member of the benzonitrile family of compounds and has been synthesized using various methods.

Mechanism of Action

3-chloro-4-[(3,4-dichlorobenzyl)oxy]-5-ethoxybenzonitrile inhibits protein-protein interactions by binding to the hydrophobic pockets of proteins. It has been shown to bind to the FKBP12-binding site of the ryanodine receptor and inhibit calcium release. 3-chloro-4-[(3,4-dichlorobenzyl)oxy]-5-ethoxybenzonitrile has also been shown to inhibit the interaction of the Hedgehog signaling protein Smoothened with its downstream effector protein, leading to the inhibition of Hedgehog signaling.
Biochemical and Physiological Effects:
3-chloro-4-[(3,4-dichlorobenzyl)oxy]-5-ethoxybenzonitrile has been shown to have low toxicity in vitro and in vivo. It does not affect cell viability or proliferation at concentrations up to 100 μM. In addition, 3-chloro-4-[(3,4-dichlorobenzyl)oxy]-5-ethoxybenzonitrile does not affect the activity of enzymes such as caspases or proteasomes. It has been shown to be stable in aqueous solutions and can be used in a variety of experimental conditions.

Advantages and Limitations for Lab Experiments

The advantages of using 3-chloro-4-[(3,4-dichlorobenzyl)oxy]-5-ethoxybenzonitrile in lab experiments include its specificity for protein-protein interactions, its fluorescent properties, and its low toxicity. However, 3-chloro-4-[(3,4-dichlorobenzyl)oxy]-5-ethoxybenzonitrile has limitations in terms of its solubility in aqueous solutions and its potential for non-specific binding to proteins. In addition, 3-chloro-4-[(3,4-dichlorobenzyl)oxy]-5-ethoxybenzonitrile may not be suitable for experiments involving membrane proteins or proteins with large hydrophobic pockets.

Future Directions

For research involving 3-chloro-4-[(3,4-dichlorobenzyl)oxy]-5-ethoxybenzonitrile include the development of more efficient synthesis methods, the identification of new protein targets, and the optimization of experimental conditions for its use as a fluorescent probe and inhibitor of protein-protein interactions. In addition, 3-chloro-4-[(3,4-dichlorobenzyl)oxy]-5-ethoxybenzonitrile may have potential applications in drug discovery and the development of new therapies for diseases such as cancer and muscular dystrophy.

Scientific Research Applications

3-chloro-4-[(3,4-dichlorobenzyl)oxy]-5-ethoxybenzonitrile has potential applications in scientific research as a fluorescent probe and inhibitor of protein-protein interactions. It has been used to study the binding of proteins such as FKBP12 to the ryanodine receptor, which is important in the regulation of calcium release in muscle cells. 3-chloro-4-[(3,4-dichlorobenzyl)oxy]-5-ethoxybenzonitrile has also been used to study the interaction of proteins in the Hedgehog signaling pathway, which is important in embryonic development and cancer.